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Compound of Interest

Compound Name: Oct-3-ene

Cat. No.: B8807844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling

guidelines for 3-octene, a flammable and potentially hazardous unsaturated hydrocarbon.

Aimed at laboratory personnel, this document collates essential data on its physicochemical

properties, outlines detailed safety protocols, and presents visual workflows for emergency

procedures to ensure a safe research environment.

Section 1: Physicochemical Properties and Hazard
Identification
3-Octene (C₈H₁₆) is a colorless liquid that exists as two geometric isomers: (Z)-3-octene (cis)

and (E)-3-octene (trans).[1][2] Both isomers are highly flammable and pose an aspiration

hazard.[1][2] Understanding their distinct properties is crucial for safe handling and storage.

1.1: Physicochemical Data
The following tables summarize the key physicochemical properties of (Z)-3-octene and (E)-3-

octene.
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Property (Z)-3-Octene (E)-3-Octene Source(s)

Molecular Weight 112.21 g/mol 112.21 g/mol [1][2]

Boiling Point ~122 °C 121-123 °C [3][4]

Flash Point 15.1 °C (59 °F) (TCC) 21.1 °C (70 °F) [3][4]

Density Not specified
0.716 - 0.718 g/mL at

25 °C
[4][5]

Vapor Pressure 17.9 mmHg at 25 °C 33 mmHg at 37.7 °C [3][6]

Water Solubility
10.69 mg/L at 25 °C

(estimated)
Insoluble [3][7]

logP (o/w) 4.374 (estimated) Not specified [3]

1.2: Hazard Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), both isomers of 3-octene are classified as highly flammable liquids.[1][2] (E)-3-octene is

also classified as an aspiration toxicant.[2]

Hazard Class
GHS
Classification

Pictogram Signal Word
Hazard
Statement

Flammable

Liquid
Category 2 Flammable Danger

H225: Highly

flammable liquid

and vapor.[1][2]

Aspiration

Hazard ((E)-3-

octene)

Category 1 Health Hazard Danger

H304: May be

fatal if swallowed

and enters

airways.[2]

Section 2: Safe Handling and Storage
Proper handling and storage procedures are paramount to mitigate the risks associated with 3-

octene.
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Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[8]

Keep away from heat, sparks, open flames, and other ignition sources.[8]

Use non-sparking tools and explosion-proof equipment.[8]

Ground and bond containers and receiving equipment to prevent static discharge.[8]

Avoid contact with skin and eyes.[9]

Do not breathe vapors.[9]

Wear appropriate personal protective equipment (PPE).[10]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[8]

Keep containers away from heat and direct sunlight.[8]

Store in a flammable liquid storage cabinet.[9]

2.1: Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential when working with 3-octene.
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PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene). Consult glove manufacturer's

compatibility charts.

Body Protection Flame-retardant lab coat.

Respiratory Protection

Use a NIOSH-approved respirator with an

organic vapor cartridge if ventilation is

inadequate or for spill response.

Section 3: Emergency Procedures
Rapid and correct response to emergencies is critical to minimize harm.

3.1: First Aid Measures
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Exposure Route First Aid Procedure Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[11]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water/shower for at

least 15 minutes. Seek medical

attention if irritation persists.

[11]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes. Seek

immediate medical attention.

[11]

Ingestion

Do NOT induce vomiting.

Immediately call a poison

center or doctor. If vomiting

occurs, keep head low so that

stomach content doesn't get

into the lungs.

[12]

3.2: Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant

foam, or water spray.[10]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back.[8] Containers may explode when heated.
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Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[10]

3.3: Accidental Release Measures
A systematic approach is necessary to safely manage a 3-octene spill.

Accidental Release Workflow

1. Eliminate Ignition Sources
& Ensure Ventilation

2. Don Appropriate PPE

3. Contain the Spill
(Use absorbent dikes)

4. Absorb the Spill
(Work from outside in)

5. Collect Contaminated Material
(Use non-sparking tools)

6. Decontaminate the Area

7. Dispose of Waste
(As hazardous waste)
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Caption: Workflow for responding to a 3-octene spill.

Section 4: Toxicology and Mechanistic Insights
The toxicity of 3-octene is primarily associated with its flammable nature and aspiration hazard.

[2] Inhalation of high concentrations of volatile hydrocarbons can lead to central nervous

system depression.[13] While specific signaling pathways for 3-octene are not well-defined, a

general mechanism for the neurotoxicity of some volatile hydrocarbons involves disruption of

nerve cell membranes due to their lipophilic nature.[13]

4.1: Potential Toxicological Pathway
The following diagram illustrates a conceptual pathway for the potential neurotoxic effects of

volatile hydrocarbons.
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Conceptual Neurotoxicity Pathway
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Caption: A conceptual model of volatile hydrocarbon neurotoxicity.

Section 5: Experimental Protocols
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For researchers conducting toxicological studies, adherence to established guidelines is

crucial. The following provides an overview of relevant OECD test guidelines that can be

adapted for 3-octene.

5.1: Acute Inhalation Toxicity (Adapted from OECD 403)
This experimental workflow outlines the key steps for an acute inhalation toxicity study.

Acute Inhalation Toxicity Workflow (OECD 403)

1. Animal Acclimatization
(e.g., Rats, 5 days)

2. Generation of 3-Octene Vapor
(Controlled concentration)

3. Whole-Body or Nose-Only Exposure
(e.g., 4 hours)

4. Observation Period
(14 days for clinical signs)

5. Body Weight Measurement
(Pre-exposure and at intervals)

6. Necropsy
(Gross pathology of all animals)

7. Data Analysis
(LC50 determination)
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Caption: Workflow for an acute inhalation toxicity study.

Methodology Details:

Test Animals: Young adult rats are commonly used.

Exposure: Animals are exposed to various concentrations of 3-octene vapor for a fixed

period, typically 4 hours.

Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for up to 14 days post-exposure.

Endpoint: The primary endpoint is the LC50 (median lethal concentration).

5.2: Dermal Toxicity (Adapted from OECD 402)
Methodology Details:

Test Animals: Rats, rabbits, or guinea pigs are suitable species.

Application: A single dose of 3-octene is applied to a shaved area of the skin (approximately

10% of the body surface area) and covered with a porous gauze dressing for 24 hours.

Observations: Animals are observed for signs of skin irritation (erythema, edema) and

systemic toxicity for up to 14 days.

Endpoint: The study provides information on dermal irritation and acute dermal toxicity.

Section 6: Exposure Monitoring
Monitoring workplace exposure to 3-octene is crucial for ensuring personnel safety.

6.1: Air Monitoring
Several techniques can be employed to measure the concentration of volatile organic

compounds (VOCs) like 3-octene in the air.[14]
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Active Sampling: Air is drawn through a sorbent tube (e.g., activated charcoal) using a pump.

The trapped compounds are then analyzed by gas chromatography (GC).[14]

Passive Sampling: A diffusive sampler is placed in the work area for a specified time. The

collected analytes are then desorbed and analyzed by GC.[14]

Real-Time Monitoring: Photoionization detectors (PIDs) or flame ionization detectors (FIDs)

can provide continuous monitoring of total VOC concentrations.[15]

6.2: Biomonitoring
Biomonitoring assesses the internal dose of a chemical by measuring the substance or its

metabolites in biological samples (e.g., blood, urine).[16] While specific biomarkers for 3-octene

are not well-established, analysis of blood for the parent compound could be a potential

biomonitoring strategy.[17]

This guide is intended to provide comprehensive safety and handling information for 3-octene.

It is not exhaustive, and researchers should always consult the most current Safety Data Sheet

(SDS) and relevant institutional and regulatory guidelines before working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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